Cas no 385793-38-4 (13(11→12)-Abeo-7,11,15-trihydroxy-1,3-eudesmadiene-8,12-dione; (5α,7βOH,10α,11ξ)-form, 15-Ac)

• Product Name: 13(11→12)-Abeo-7,11,15-trihydroxy-1,3-eudesmadiene-8,12-dione; (5α,7βOH,10α,11ξ)-form, 15-Ac
• CAS No: 385793-38-4
• MF: C₁₇H₂₂O₆
• MW: 322.352985858917
• CID: 6649394
• Update Time: 2024-03-02

13(11→12)-Abeo-7,11,15-trihydroxy-1,3-eudesmadiene-8,12-dione; (5α,7βOH,10α,11ξ)-form, 15-Ac Chemical and Physical Properties

Names and Identifiers

• (+)-Tubiporone
• Tubiporone
• 13(11→12)-Abeo-7,11,15-trihydroxy-1,3-eudesmadiene-8,12-dione; (5α,7βOH,10α,11ξ)-form, 15-Ac

• Inchi： 1S/C17H22O6/c1-10(18)15(21)17(22)7-13-12(9-23-11(2)19)5-4-6-16(13,3)8-14(17)20/h4-6,13,15,21-22H,7-9H2,1-3H3
• InChI Key： JIUVKCBCJDBPJJ-UHFFFAOYSA-N
• SMILES： CC(OCC1C2C(CC(C(C(C(=O)C)O)(C2)O)=O)(C)C=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 0.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-hydroxy ketones